Cas no 128397-04-6 (3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan)

3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan structure
128397-04-6 structure
Product name:3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan
CAS No:128397-04-6
MF:C29H22O14
MW:594.476589679718
CID:2019328

3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan Chemical and Physical Properties

Names and Identifiers

    • 3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan
    • Inchi： InChI=1S/C29H22O14/c30-16-2-1-11(3-18(16)32)27-24(43-29(40)13-6-21(35)26(38)22(36)7-13)10-15-17(31)8-14(9-23(15)42-27)41-28(39)12-4-19(33)25(37)20(34)5-12/h1-9,24,27,30-38H,10H2
    • InChI Key： CGOZIOXIWGDPED-UHFFFAOYSA-N
    • SMILES： Oc1ccc(cc1O)C1Oc2cc(OC(=O)c3cc(O)c(O)c(O)c3)cc(O)c2CC1OC(=O)c1cc(O)c(O)c(O)c1

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 43
  • XLogP3: 3.603

3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan Related Literature

Related Categories

128397-04-6 (3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan) Related Products

Recommend Articles

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd